A thermodynamic approach was developed to predict the precipitation conditions of surfactants using the solubility product relationship between surfactant monomer concentrations, in order to calculate the monomer-precipitate equilibrium. This approach provides an explicit equation which predicts the amount of solid phase which forms in any surfactant mixture. All calculations of the total change in Gibbs energy (ΔG) were performed for concentrations of both surfactants that were below their CMC values. The elaborated ΔG-pH diagrams offer the possibility to determine the areas of thermodynamic stability of the solid phases depending on the chemical composition and acidity of the studied system. It was shown that with increasing concentration of the surfactant and the metal ion, the range of precipitate formation, either as slightly soluble salt or as slightly soluble acid, was extended by a few pH units in all cases.

Surfactants are amphiphilic molecules used primarily for cleaning. Petroleum-based surfactants have a high production rate, but are non-biodegradable and destructive to the environment. Environmentally friendly biosurfactants are therefore becoming increasingly important. In addition to not being toxic; they are environmentally safe and mild to the skin. Depending on their structure, there are different types of biosurfactants. One of the types are the glycolipids, they are low molecular weight biosurfactants, and consist of sophorolipids. Sophorolipids are getting more attention as alternative to petroleum-based surfactants due to excellent stability at various pH levels, temperatures, and salinities. In addition to being anti-microbial, they have excellent wetting and foaming abilities and act as emulsifiers. There are numerous applications of sophorolipids in food, agriculture, biomedicine, cosmetics and personal care.

A new series of carbosilane quaternary ammonium surfactants with different hydrophobic carbosilane structures (triethylsilyl, triisopropylsilyl, trihexylsilyl, triphenylsilyl) and tail groups (C12, C16, C18) have been synthesized and the structures of the organosilicon carbosilane quaternary ammonium surfactants were determined by means of FTIR, NMR and elemental analysis. The properties of aqueous solutions were determined by electrical conductivity measurements and with the method of maximum bubble formation. Members of this series reduced the surface tension of water to approximately 30.5 mN/m at concentration levels of 0.14 mmol/L.

Ionic liquids (IL) have attained immense interest as substitutes for conventionally available surfactants because of their exceptionally favorable physicochemical properties. Most synthesized IL surfactants are not environmentally benign, and even utilizing high concentration, they form unstable micelles. In this regard, we have synthesized biocompatible and halogen free choline based ionic liquids by varying anions (choline oleate and cholinium bis(2-ethylhexyl) sulfosuccinate) and further investigated their micellization behavior in presence of the drug Cetrizine dihydrochloride. Characterizations of these synthesized ionic liquids were performed utilizing 1HNMR spectroscopy. The thermodynamic investigation and determination of various surface-active parameters were based on tensiometry and conductometric titrations. The CMC value of choline oleate ([CHO][Ole]) was found to be lower than that of [Cho][AOT] and thus it has a better surface activity. The thermodynamic parameters ( Δ G m 0 ${{\Delta}G}_{m}^{0}$ , Δ H m 0 ${{\Delta}H}_{m}^{0}$ , and Δ S m 0 ${{\Delta}S}_{m}^{0}$ ) signifies spontaneous, stable, exothermic and entropy driven nature of micellization process. The various interfacial and surface parameters have been evaluated employing tensiometry. These environmentally friendly ionic liquids have been utilized as substitute for conventional surfactants including their applications in biology and pharmaceutical industries.

A simple and direct determination method for protein on fabric by measuring the surface reflectance of the bicinchoninic acid (BCA) reaction color has been reported. This study investigated the effects of four synthetic surfactants, six sodium fatty acids and one enzyme, as the coexisting substance on the direct determination of protein in cotton fabrics. The influence of the coexisting substance to the BCA reagent was examined. Then, seven coexisting substances present in detergents were selected, and the reflectance of reacted test swatch by protein and each coexisting substances were also measured, and then compared to the values obtained for protein alone. With the exception of sodium dodecyl sulfate and lauric acid, the concentration of the surfactants used in this study had little effect on protein determination. At low protease concentration there were no significant effects on the BCA method and determination.

In this study, the properties of amide Gemini surfactants (DLP-12, DLP-14 and DLP-16) were investigated. The results showed that these surfactants have good wettability and solubility, but these properties deteriorate with increasing hydrophobic chain length. The critical micelle concentrations (CMC) measured by the Wilhelmy method and by the steady-state fluorescence spectroscopy were similar and showed the same trend: The CMC values decreased with increasing hydrophobic chain length. The solubilization capacities in toluene were (6320, 6440 and 6680) mL/mol for DLP-12, DLP-14 and DLP-16, respectively, indicating an improvement in solubilization ability. Thermal stability experiments showed that the initial decomposition temperatures of the three surfactants were (301, 320 and 331) °C, respectively, indicating good thermal stability of these surfactants.

Two novel cationic surfactants based on palmitic acid were prepared to extract uranium from its fluids. The chemical structures of the surfactants prepared were confirmed spectroscopically. The surface activity of these surfactants was evaluated by measuring their surface tension. The cationic surfactants prepared were also tested for their biological activity against Gram-positive and Gram-negative bacteria and fungi. Subsequently, an attempt was made to use these surfactants to remove uranium from the hydrous oxide cake produced after the alkaline degradation of monazite mineral concentrate. To achieve this goal, several experiments were conducted to determine the optimal conditions for uranium extraction and stripping. Under these optimal conditions, the experimental capacity fitted the pseudo-second order kinetic model. Under the investigated optimal stripping factors of 1 M NaCl, acidified with 0.2 M conc. H2SO4, an A:O ratio of 1:1 and a contact time of 15 min, an uranium stripping efficiency of 83% was obtained for the case study. After the complete stripping process, the marketable uranium concentrate was percipitated using hydrogen peroxide as UO4 H2O with an uranium content of approximately 76%, which was chemically determined and confirmed by EDAX analysis.

The environmentally friendly surfactant ethoxylated cardanol (EC) was investigated for dispersing copper phthalocyanine (CuPc) pigment nanoparticles into aqueous solution. The stability of the dispersion was investigated using UV-Vis spectra. The particle size was measured by optical microscopy, transmission electron microscopy and dynamic light scattering. The surface of the nanoparticles was characterised by measurements of the zeta potential and wettability. The coating application was investigated by incorporating CuPc blue pigment into resin and inorganic filler, and the colour strength of the coating film was compared. The results show that the EC can effectively wet and disperse the CuPc particles. The stabilisation of the particles is achieved by a steric mechanism in which the hydrophobic chains of the surfactant are adsorbed onto the surfaces of the CuPc nanoparticles and the ethylene oxide chains are dispersed in the aqueous phase. At EC concentrations greater than 0.1%, the CuPc nanoparticles appear to deagglomerate. The colour strength of CuPc nanoparticles present as dispersed pigment in resin can be increased in the presence of the EC surfactant.

Improving the organic content in oil shale before retorting is a substantial target. The flotation process is proven as a good separation process for hydrophobic particles from their associated impurities. In this study, the natural floatability and the flotation with different types of reagents were investigated to show how effective these reagents are in improving their organic content (kerogen). Frothers such as pine oil and kerosene and collectors such as oleic oil and amine acetate were tested. The results indicated that the addition of any used reagent negatively affects the oil shale floatability. The descending order of flotation using chemical reagents, in terms of combustible grade and recovery, is natural floatability, with frothers, then with collectors. The grade and recovery of the naturally floated fraction are 18% and 92.7%, respectively, from 8.75% in the feed sample. The low dosage from either oleic acid or pine oil effectively reduced the grade and recovery to about 15% and 86%, respectively. Chemical reagents stand as barriers to particle–bubble attachment. The presence of higher dosages of frother leads to the agglomeration of the smaller organic particles, which leads to lower grades and recovery. While collectors play a significant role in increasing the flotation of inorganic particles rather than the organics.

Biosurfactants are amphiphilic compounds synthesized from plants and microorganisms and are known for their high biodegradability, low toxicity, and eco-friendliness. They have diverse applications in industrial and environmental fields, including oil recovery, bioremediation, and cleaning up hydrocarbons from polluted areas. Surfactin is a potent lipopeptide biosurfactant produced by Bacillus subtilis bacteria. In this study, we produced surfactin by B. subtilis using cassava wastewater as the fermentation medium. This production was monitored by high performance liquid chromatography (HPLC). Approximately 600 mg L−1 of surfactant was produced. The oil displacement test was then performed to evaluate the effectiveness of crude and purified surfactin compared to a synthetic surfactant and a biosurfactant. Three types of surfactants were tested: the synthetic surfactant sodium lauryl sulfate (SDS), the commercial biosurfactant rhamnolipid (Rh), and surfactin in its crude form and purified one – after acid precipitation. The analysis results indicated that surfactin, in both its crude and purified forms, was more effective at dispersing oil than the other surfactants tested, even at lower concentrations. This suggests that biosurfactants have great potential as a more sustainable and effective alternative to petroleum-derived synthetic surfactants. Surfactin can be applied without the need for downstream processes.